Cas no 1864062-42-9 (3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride)

3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride is a bicyclic tertiary amine derivative with a pyridinylmethyl substituent, offering a rigid structural framework that enhances binding selectivity in pharmacological applications. Its hydrochloride salt form ensures improved solubility and stability, facilitating handling and formulation. The compound's unique azabicyclo[3.2.1]octane core contributes to conformational restraint, making it valuable in medicinal chemistry for targeting specific receptors or enzymes. The pyridine moiety further augments its potential as a ligand or intermediate in drug discovery. This compound is suited for research applications requiring precise molecular interactions, particularly in neuroscience and heterocyclic chemistry.
3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride structure
1864062-42-9 structure
Product Name:3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
CAS No:1864062-42-9
MF:C13H19ClN2
MW:238.756362199783
MDL:MFCD28126288
CID:5045154
PubChem ID:86262778
Update Time:2025-05-21

3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
    • 3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride
    • 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
    • MDL: MFCD28126288
    • Inchi: 1S/C13H18N2.ClH/c1-2-13-9-11(8-12(1)15-13)7-10-3-5-14-6-4-10;/h3-6,11-13,15H,1-2,7-9H2;1H
    • InChI Key: CUOIIHLYDULGCA-UHFFFAOYSA-N
    • SMILES: Cl.N1C2CCC1CC(CC1C=CN=CC=1)C2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Topological Polar Surface Area: 24.9

3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P221326-100mg
3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9
100mg
$ 160.00 2022-06-03
TRC
P221326-500mg
3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9
500mg
$ 660.00 2022-06-03
TRC
P221326-1g
3-(pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9
1g
$ 1000.00 2022-06-03
Enamine
EN300-240894-0.05g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
0.05g
$744.0 2024-06-19
Enamine
EN300-240894-0.1g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
0.1g
$779.0 2024-06-19
Enamine
EN300-240894-0.25g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
0.25g
$814.0 2024-06-19
Enamine
EN300-240894-0.5g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
0.5g
$849.0 2024-06-19
Enamine
EN300-240894-1.0g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
1.0g
$884.0 2024-06-19
Enamine
EN300-240894-2.5g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
2.5g
$1735.0 2024-06-19
Enamine
EN300-240894-5.0g
3-[(pyridin-4-yl)methyl]-8-azabicyclo[3.2.1]octane hydrochloride
1864062-42-9 95%
5.0g
$2566.0 2024-06-19

Additional information on 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride

Comprehensive Overview of 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1864062-42-9)

The compound 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1864062-42-9) is a structurally unique bicyclic amine derivative with significant potential in pharmaceutical research. Its molecular framework combines a pyridine moiety with an 8-azabicyclo[3.2.1]octane core, making it a subject of interest for drug discovery targeting neurological and metabolic disorders. Researchers are increasingly exploring its role as a ligand for nicotinic acetylcholine receptors (nAChRs), a hotspot in contemporary neuropharmacology due to its implications in cognitive enhancement and addiction therapy.

In recent years, the demand for novel small-molecule modulators of nAChRs has surged, driven by the need for treatments addressing Alzheimer's disease, Parkinson's disease, and smoking cessation. The 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane scaffold has shown promise in preclinical studies due to its ability to interact with α4β2 and α7 nAChR subtypes, which are critical for synaptic plasticity and memory formation. This aligns with trending searches like "nAChR modulators for cognition" and "new targets for neurodegenerative diseases," reflecting broader scientific and public interest.

Synthetic routes to CAS 1864062-42-9 often involve multi-step organic transformations, including reductive amination and hydrochloride salt formation to improve solubility. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic frequently queried in forums like "how to validate novel pharmaceutical intermediates." The compound's logP and pKa values further underscore its drug-like properties, catering to queries about "ADME profiling of bicyclic amines."

Beyond neuroscience, 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride has garnered attention in oncology research. Its structural similarity to tropane alkaloids suggests potential applications in cancer cell signaling inhibition, particularly in pathways involving GPCRs or kinase cascades. This versatility answers frequent search trends like "repurposing bicyclic compounds for cancer" and "dual-targeting drug design," highlighting its cross-disciplinary relevance.

From a commercial perspective, suppliers of CAS 1864062-42-9 emphasize its availability in milligram to kilogram scales, with certifications like COA and GMP compliance to meet regulatory standards. Such details address common procurement questions such as "sourcing high-purity research chemicals" and "scalability of niche pharmacophores." The compound's stability under ambient conditions (25°C, 60% RH) also makes it practical for global distribution.

In summary, 3-(Pyridin-4-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride exemplifies the convergence of synthetic chemistry and translational medicine. Its dual applicability in neurological and oncological research, coupled with robust physicochemical properties, positions it as a valuable tool for addressing unmet medical needs. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in bridging computational predictions with experimental validation—a theme resonating in searches for "next-gen neurotherapeutics" and "AI-augmented molecular design."

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.